Cas no 654071-50-8 (Hexanal, 5-oxo-6-(phenylmethoxy)-)

• Product Name: Hexanal, 5-oxo-6-(phenylmethoxy)-
• CAS No: 654071-50-8
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1686449
• Update Time: 2024-09-03

Hexanal, 5-oxo-6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Hexanal, 5-oxo-6-(phenylmethoxy)-

• Inchi： 1S/C13H16O3/c14-9-5-4-8-13(15)11-16-10-12-6-2-1-3-7-12/h1-3,6-7,9H,4-5,8,10-11H2
• InChI Key： WZKJZHAVTIDMES-UHFFFAOYSA-N
• SMILES： C(=O)CCCC(=O)COCC1=CC=CC=C1

Computed Properties

• Exact Mass: 220.10998

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 371.8±27.0 °C(Predicted)
• PSA: 43.37